Cas no 637752-23-9 (4-(7-ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one)

• Product Name: 4-(7-ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one
• CAS No: 637752-23-9
• MF: C₂₀H₁₆O₄
• MW: 320.338645935059
• CID: 5555033
• Update Time: 2025-05-21

4-(7-ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(7-ethoxy-1-benzofuran-2-yl)-7-methylchromen-2-one
• 4-(7-ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one

• Inchi： 1S/C20H16O4/c1-3-22-16-6-4-5-13-10-18(24-20(13)16)15-11-19(21)23-17-9-12(2)7-8-14(15)17/h4-11H,3H2,1-2H3
• InChI Key： MMIYCPHKMWLTKQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=CC=C2C(C2=CC3=CC=CC(OCC)=C3O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(7-ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one

4-(7-Ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one: A Comprehensive Overview

The compound 4-(7-Ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one, identified by the CAS number 637752-23-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The structure of this molecule incorporates a benzofuran moiety and a chromenone core, making it a unique candidate for exploring novel chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 4-(7-Ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one. Researchers have employed various strategies, including modular synthesis and catalytic processes, to achieve high yields and purity in its production. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to explore its functional properties.

The structural features of this compound, particularly the ethoxy group at position 7 of the benzofuran ring and the methyl substitution at position 7 of the chromenone core, play a crucial role in determining its physicochemical properties. Studies have shown that these substituents significantly influence the molecule's solubility, stability, and reactivity under different conditions. For instance, the ethoxy group introduces electron-donating effects, which can modulate the electronic environment of the aromatic system and enhance its interaction with other molecules.

In terms of biological activity, 4-(7-Ethoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one has been subjected to extensive in vitro and in vivo evaluations. Recent research highlights its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary studies suggest that this compound may exhibit antioxidant properties, making it a promising candidate for applications in nutraceuticals and cosmeceuticals.

The integration of computational chemistry tools has further deepened our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These findings underscore the importance of interdisciplinary approaches in unlocking the full potential of 4-(7-Ethoxy-1-benzofuran-2-yl)-7-methyl-chromenone.

From an industrial perspective, the synthesis and characterization of CAS No 637752-23-9 align with current trends toward sustainable chemical manufacturing. Green chemistry principles are increasingly being adopted to minimize environmental impact while ensuring cost-efficiency. This compound serves as a model for how modern synthetic strategies can balance innovation with ecological responsibility.

In conclusion, 4-(7-Ethoxy)-benzofuran chromenone-chromenone, with its unique structural attributes and versatile functional groups, represents a valuable asset in contemporary chemical research. As ongoing studies continue to unravel its properties and applications, this compound is poised to make significant contributions across diverse fields.